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Compound of Interest

Compound Name: (Rac)-Normetanephrine-d3

Cat. No.: B12397321 Get Quote

(Rac)-Normetanephrine-d3: A Technical Guide
for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers,

availability, and technical applications of (Rac)-Normetanephrine-d3. This deuterated analog

of normetanephrine serves as a critical internal standard for quantitative bioanalytical studies,

particularly in the diagnosis and monitoring of catecholamine-secreting tumors such as

pheochromocytoma and paraganglioma.

Commercial Availability and Product Specifications
(Rac)-Normetanephrine-d3 and its hydrochloride salt are available from several commercial

suppliers. The compound is primarily intended for research use as an internal standard in mass

spectrometry-based assays. The following tables summarize the available product forms and

technical specifications from prominent suppliers.

Table 1: Commercial Suppliers of (Rac)-Normetanephrine-d3
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Supplier Product Name Form
Catalog
Number

Purity

MedChemExpres

s

(Rac)-

Normetanephrine

-d3

Free Base HY-113517S >98%

Clearsynth

rac

Normetanephrine

-d3

Free Base CS-O-32766 >98% (HPLC)

AquigenBio

Rac

Normetanephrine

-d3

Hydrochloride

HCl Salt -

High-quality

reference

standard

Sussex

Research

Laboratories Inc.

rac-

Normetanephrine

-d3.HCl

HCl Salt SI140130 >95% (HPLC)

Simson Pharma

Limited

Rac

Normetanephrine

-D3

Hydrochloride

HCl Salt - High Quality

LGC Standards

rac

Normetanephrine

-d3

Hydrochloride

HCl Salt TRC-N721502 >95% (HPLC)

Table 2: Product Specifications and Availability
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Supplier Form
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Pack Sizes

MedChemEx

press
Free Base

1073244-89-

9
C₉H₁₀D₃NO₃ 186.22

1 mg, 5 mg,

10 mg

Clearsynth Free Base
1073244-89-

9
C₉H₁₀D₃NO₃ 186.22

1 mg, 5 mg,

10 mg, 25

mg, 50 mg,

100 mg

AquigenBio HCl Salt
1085333-97-

6

C₉H₁₀D₃NO₃·

HCl
222.68

Inquire for

details

Sussex

Research

Laboratories

Inc.

HCl Salt N/A
C₉H₁₀D₃NO₃·

HCl

186.2 (as free

base)

2 mg, 5 mg,

10 mg

Simson

Pharma

Limited

HCl Salt
1085333-97-

6

C₉H₁₁D₃ClN

O₃
222.68

Custom

Synthesis

LGC

Standards
HCl Salt

1085333-97-

6

C₉H₁₀D₃NO₃·

HCl
222.68 1 mg, 10 mg

Catecholamine Metabolism Signaling Pathway
(Rac)-Normetanephrine-d3 is utilized as an internal standard to accurately quantify

endogenous normetanephrine, a metabolite of norepinephrine. The following diagram

illustrates the metabolic pathway of catecholamines.
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Catecholamine metabolic pathway.

Experimental Workflow: Isotope Dilution Mass
Spectrometry
The primary application of (Rac)-Normetanephrine-d3 is in isotope dilution mass spectrometry

(ID-MS) for the quantification of normetanephrine in biological samples, typically urine or

plasma. The general workflow for this application is depicted below.
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Workflow for isotope dilution mass spectrometry.
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Detailed Experimental Protocol: Analysis of Urinary
Metanephrines by LC-MS/MS
This protocol is a representative example for the quantitative analysis of metanephrines in

human urine using (Rac)-Normetanephrine-d3 as an internal standard.[1][2][3][4][5]

1. Materials and Reagents

(Rac)-Normetanephrine-d3 (Internal Standard)

Metanephrine and Normetanephrine analytical standards

Hydrochloric acid (HCl)

Formic acid

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium formate

Deionized water

Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

24-hour urine collection containers with acid preservative

2. Standard and Internal Standard Preparation

Prepare stock solutions of metanephrine, normetanephrine, and (Rac)-Normetanephrine-
d3 in methanol.

Prepare a series of calibration standards by spiking blank urine (or a synthetic matrix) with

known concentrations of metanephrine and normetanephrine.

Prepare a working internal standard solution of (Rac)-Normetanephrine-d3 in an

appropriate solvent.
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3. Sample Preparation

Collect a 24-hour urine sample in a container with an acid preservative (e.g., HCl).

Measure and record the total volume of the 24-hour urine collection.

Transfer a 1 mL aliquot of the mixed urine sample to a clean tube.

Add a known amount of the (Rac)-Normetanephrine-d3 internal standard solution to the

urine aliquot.

Acid Hydrolysis: Add concentrated HCl to the sample and heat at approximately 100°C for

20-30 minutes to deconjugate the metanephrines.[1]

Cool the sample and neutralize it with a suitable base.

Solid Phase Extraction (SPE):

Condition the SPE cartridge according to the manufacturer's instructions.

Load the hydrolyzed and neutralized urine sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the metanephrines and the internal standard with an appropriate solvent (e.g.,

methanol with formic acid).

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in a small volume of the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: A suitable reversed-phase column (e.g., C18 or PFP).

Mobile Phase: A gradient of two solvents, typically water with formic acid and/or

ammonium formate (Solvent A) and an organic solvent like acetonitrile or methanol with
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formic acid (Solvent B).

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

Monitor at least two specific precursor-to-product ion transitions for both the native

analytes and the deuterated internal standard to ensure specificity and accuracy.

5. Data Analysis and Quantification

Integrate the peak areas for the specific MRM transitions of both the endogenous

normetanephrine and the (Rac)-Normetanephrine-d3 internal standard.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of normetanephrine in the urine sample by interpolating its peak

area ratio on the calibration curve.

Calculate the total 24-hour excretion of normetanephrine by multiplying the concentration by

the total urine volume.

Conclusion
(Rac)-Normetanephrine-d3 is an indispensable tool for clinical and research laboratories

performing quantitative analysis of catecholamine metabolites. Its use as an internal standard

in isotope dilution mass spectrometry provides high accuracy and precision, which is crucial for

the reliable diagnosis and management of diseases related to catecholamine excess. This

guide provides a foundational understanding of the commercial availability and technical
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application of this important analytical standard. Researchers should always refer to specific

product datasheets and relevant scientific literature for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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